Cas no 140695-49-4 (8-Hydroxy Mianserin β-D-Glucuronide)

8-Hydroxy Mianserin β-D-Glucuronide structure
140695-49-4 structure
Product Name:8-Hydroxy Mianserin β-D-Glucuronide
CAS No:140695-49-4
Molecular Formula:C24H28N2O7
Molecular Weight:456.488327026367
CID:102022

8-Hydroxy Mianserin β-D-Glucuronide Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
    • 8-Hydroxy Mianserin b-D-Glucuronide
    • 8-Hydroxy Mianserin β-D-Glucuronide
    • b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azep...
    • 1,2,3,4,10,14b-Hexahydro-2-Methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
    • 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl -D-Glucopyranosiduronic Acid
    • 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
    • 8-Hydroxy Mianserin-D-Glucuronide
    • 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
    • 8-Hydroxy Mianserin -D-Glucuronide
    • 8-Hydroxy mianserin beta-D-glucuronide
    • β-D-Glucopyranosiduronic acid, 1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
    • InChIKey: ITNHGSGVULVUQW-YLSJHQJASA-N
    • Inchi: 1S/C24H28N2O7/c1-25-8-9-26-17-5-3-2-4-13(17)10-14-11-15(6-7-16(14)18(26)12-25)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h2-7,11,18-22,24,27-29H,8-10,12H2,1H3,(H,30,31)/t18?,19-,20-,21+,22-,24?/m0/s1
    • SMILES: C1(=CC2CC3C=CC=CC=3N3CCN(C)CC3C=2C=C1)OC1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(O)=O)O1

Computed Properties

  • Exact Mass: 456.19000
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 456.19
  • Heavy Atom Count: 33
  • Complexity: 710
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 123A^2

Experimental Properties

  • LogP: 0.35780
  • PSA: 122.93000
  • Refractive Index: 1.709

8-Hydroxy Mianserin β-D-Glucuronide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Biosynth
MH09758-1 mg
8-Hydroxymianserin b-D-glucuronide
140695-49-4
1mg
$351.70
TRC
H948405-1mg
8-Hydroxy Mianserin β-D-Glucuronide
140695-49-4
1mg
$316.00 2023-05-18

8-Hydroxy Mianserin β-D-Glucuronide Related Literature

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